Cas no 340296-79-9 (N-(2Z)-3-(2-methoxyphenyl)-4-oxo-1,3-thiazolidin-2-ylidenebenzamide)

• Product Name: N-(2Z)-3-(2-methoxyphenyl)-4-oxo-1,3-thiazolidin-2-ylidenebenzamide
• CAS No: 340296-79-9
• MF: C₁₇H₁₄N₂O₃S
• MW: 326.369662761688
• CID: 1465993
• PubChem ID: 1541783
• Update Time: 2025-10-29

N-(2Z)-3-(2-methoxyphenyl)-4-oxo-1,3-thiazolidin-2-ylidenebenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[3-(2-methoxyphenyl)-4-oxo-2-thiazolidinylidene]-
• N-(2Z)-3-(2-methoxyphenyl)-4-oxo-1,3-thiazolidin-2-ylidenebenzamide
• N-[3-(2-methoxyphenyl)-4-oxo-1,3-thiazolidin-2-ylidene]benzamide
• MLS000769551
• STK804681
• SMR000434283
• Z57035089
• 340296-79-9
• CHEMBL3190469
• F1363-0112
• (Z)-N-(3-(2-methoxyphenyl)-4-oxothiazolidin-2-ylidene)benzamide
• HMS1732D15
• HMS2791K22
• AKOS001082824
• AKOS030661906
• N-[3-(2-Methoxy-phenyl)-4-oxo-thiazolidin-(2Z)-ylidene]-benzamide
• N-(3-(2-Methoxyphenyl)-4-oxothiazolidin-2-ylidene)benzamide
• N-[(2Z)-3-(2-methoxyphenyl)-4-oxo-1,3-thiazolidin-2-ylidene]benzamide

• Inchi： 1S/C17H14N2O3S/c1-22-14-10-6-5-9-13(14)19-15(20)11-23-17(19)18-16(21)12-7-3-2-4-8-12/h2-10H,11H2,1H3/b18-17-
• InChI Key： YTUQPACSDNTSNR-ZCXUNETKSA-N
• SMILES： S1CC(N(/C/1=N/C(C1C=CC=CC=1)=O)C1C=CC=CC=1OC)=O

Computed Properties

• Exact Mass: 326.07262
• Monoisotopic Mass: 326.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 84.3Ų

Experimental Properties

• PSA: 58.97

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives

Additional information on N-(2Z)-3-(2-methoxyphenyl)-4-oxo-1,3-thiazolidin-2-ylidenebenzamide

Recent Advances in the Study of N-(2Z)-3-(2-methoxyphenyl)-4-oxo-1,3-thiazolidin-2-ylidenebenzamide (CAS: 340296-79-9)

The compound N-(2Z)-3-(2-methoxyphenyl)-4-oxo-1,3-thiazolidin-2-ylidenebenzamide (CAS: 340296-79-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This thiazolidinone derivative has been the subject of several studies aimed at elucidating its biological activities, mechanism of action, and potential as a lead compound for drug development. In this research brief, we summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and emerging applications in disease treatment.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 340296-79-9 exhibits strong inhibitory activity against cyclooxygenase-2 (COX-2), with an IC50 value of 0.8 μM, suggesting its potential as a novel anti-inflammatory agent. The researchers employed molecular docking simulations to reveal the compound's binding mode within the COX-2 active site, providing valuable insights for structure-activity relationship (SAR) optimization.

In the field of oncology, preliminary investigations have shown promising results for this thiazolidinone derivative. A recent in vitro study conducted by a research team at the National Cancer Institute demonstrated that 340296-79-9 induces apoptosis in several cancer cell lines, including breast (MCF-7) and colon (HCT-116) cancer cells, through activation of the intrinsic apoptotic pathway. The compound was found to upregulate pro-apoptotic proteins such as Bax while downregulating anti-apoptotic Bcl-2, with these effects being dose-dependent in the range of 5-50 μM. These findings were further supported by flow cytometry analysis showing significant increases in sub-G1 populations in treated cells.

The synthetic accessibility of 340296-79-9 has also been a focus of recent research. A 2024 publication in Organic Process Research & Development described an optimized synthetic route that improves the overall yield from 42% to 68% while reducing the number of purification steps. The modified protocol involves a one-pot condensation reaction between 2-methoxybenzaldehyde, thiosemicarbazide, and benzoyl chloride in the presence of a novel catalytic system, significantly enhancing the process's efficiency and scalability for potential industrial applications.

Pharmacokinetic studies of this compound have revealed both challenges and opportunities for its development as a therapeutic agent. While demonstrating good membrane permeability in Caco-2 cell assays (Papp = 12.6 × 10^-6 cm/s), the compound exhibits moderate metabolic stability in human liver microsomes (t1/2 = 28 minutes). Recent medicinal chemistry efforts have focused on structural modifications to improve metabolic stability without compromising biological activity, with several analogs showing extended half-lives in preclinical models.

Emerging research has also explored the potential of 340296-79-9 in combination therapies. A recent study in Antimicrobial Agents and Chemotherapy reported synergistic effects when this compound was combined with conventional antibiotics against multidrug-resistant Staphylococcus aureus strains. The combination therapy resulted in a 4-8 fold reduction in minimum inhibitory concentrations (MICs), suggesting that this thiazolidinone derivative may serve as an antibiotic adjuvant to overcome resistance mechanisms.

In conclusion, the growing body of research on N-(2Z)-3-(2-methoxyphenyl)-4-oxo-1,3-thiazolidin-2-ylidenebenzamide (340296-79-9) highlights its multifaceted potential in medicinal chemistry. While challenges remain in optimizing its pharmacokinetic profile, the compound's diverse biological activities and synthetic accessibility make it a promising candidate for further development. Future research directions may include more extensive in vivo efficacy studies, detailed toxicological evaluations, and exploration of additional therapeutic indications beyond its current applications in inflammation and oncology.